Cas no 1805623-09-9 (Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805623-09-9
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4896967
• Update Time: 2025-06-13

Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H10F5NO3/c1-19-6-4-17-5(3-7(18)20-2)9(11(14,15)16)8(6)10(12)13/h4,10H,3H2,1-2H3
• InChI Key： WCEZJCVGPMRJTC-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OC)=NC=C(C=1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate

Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805623-09-9): A Comprehensive Overview

Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805623-09-9) is a highly specialized compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential therapeutic properties and versatile chemical reactivity.

The molecular structure of Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate is noteworthy for its incorporation of difluoromethyl, methoxy, and trifluoromethyl groups, which contribute to its distinct chemical and biological properties. The presence of these functional groups imparts the compound with enhanced stability, solubility, and reactivity, making it a valuable candidate for drug development and other advanced applications.

Recent studies have highlighted the potential of Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. This finding suggests that Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate could be a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate has also shown promise in the field of oncology. A study published in the Cancer Research journal reported that this compound exhibited significant antitumor activity against various cancer cell lines. The researchers observed that the compound induced apoptosis and cell cycle arrest in cancer cells, while showing minimal toxicity to normal cells. These findings indicate that Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate could be a potential lead compound for the development of new anticancer therapies.

The synthesis of Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate has been extensively studied, with several efficient and scalable methods reported in the literature. One notable synthetic route involves the reaction of 4-difluoromethylaniline with methoxymethylene malononitrile followed by cyclization and subsequent esterification steps. This method provides high yields and purity, making it suitable for large-scale production.

The physicochemical properties of Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate have been thoroughly characterized. The compound is a white crystalline solid with a melting point of approximately 110°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various formulation strategies in pharmaceutical development.

In terms of safety and toxicity, preliminary studies have shown that Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These studies will focus on assessing potential long-term effects, genotoxicity, and reproductive toxicity.

The potential applications of Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate extend beyond pharmaceuticals. In the field of agrochemicals, this compound has shown promise as a potent herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Additionally, its unique chemical structure makes it a valuable intermediate in the synthesis of other complex molecules with diverse applications.

In conclusion, Methyl 4-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805623-09-9) is a multifaceted compound with significant potential across various industries. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug development, agrochemical applications, and other advanced chemical processes. Ongoing research continues to uncover new possibilities for this intriguing molecule, highlighting its importance in modern chemistry and pharmacology.